Cas no 63888-50-6 (2-Butenoic acid, 2-(acetylamino)-3-bromo-, ethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 2-(acetylamino)-3-bromo-, ethyl ester, (E)-
• CAS No: 63888-50-6
• MF: C₈H₁₂BrNO₃
• MW: 250.089781761169
• CID: 1661799
• Update Time: 2024-09-12

2-Butenoic acid, 2-(acetylamino)-3-bromo-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(acetylamino)-3-bromo-, ethyl ester, (E)-
• 2-Butenoic acid, 2-(acetylamino)-3-bromo-, ethyl ester, (E)- (9CI)

• Inchi： 1S/C8H12BrNO3/c1-4-13-8(12)7(5(2)9)10-6(3)11/h4H2,1-3H3,(H,10,11)/b7-5+
• InChI Key： QVAHUSGGUZPVIN-FNORWQNLSA-N
• SMILES： C(OCC)(=O)/C(/NC(C)=O)=C(\Br)/C

Computed Properties

• Exact Mass: 249.00006

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 363.4±42.0 °C(Predicted)
• PSA: 55.4
• pka: 11.01±0.46(Predicted)